Cas no 1807221-33-5 (Ethyl 5-chloromethyl-2-cyano-3-methoxybenzoate)

• Product Name: Ethyl 5-chloromethyl-2-cyano-3-methoxybenzoate
• CAS No: 1807221-33-5
• MF: C₁₂H₁₂ClNO₃
• MW: 253.681582450867
• CID: 4947385
• Update Time: 2025-07-26

Ethyl 5-chloromethyl-2-cyano-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloromethyl-2-cyano-3-methoxybenzoate

• Inchi： 1S/C12H12ClNO3/c1-3-17-12(15)9-4-8(6-13)5-11(16-2)10(9)7-14/h4-5H,3,6H2,1-2H3
• InChI Key： XBADXTPQNPMZKQ-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C#N)C(C(=O)OCC)=C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2.2
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 5-chloromethyl-2-cyano-3-methoxybenzoate

Ethyl 5-chloromethyl-2-cyano-3-methoxybenzoate (CAS No. 1807221-33-5): A Comprehensive Overview

Ethyl 5-chloromethyl-2-cyano-3-methoxybenzoate (CAS No. 1807221-33-5) is a versatile organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a benzoate backbone with substituents such as a chloromethyl group, a cyano group, and a methoxy group, contributes to its reactivity and potential applications in drug development.

The Ethyl 5-chloromethyl-2-cyano-3-methoxybenzoate molecule is particularly interesting due to its ability to participate in diverse chemical reactions, including nucleophilic substitution, condensation reactions, and cyclization processes. These reactions are crucial in the synthesis of complex organic molecules, making this compound a valuable tool for chemists and pharmacologists. The presence of the cyano group introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating its use in solution-phase reactions.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from benzoate derivatives. The 5-chloromethyl-2-cyano-3-methoxybenzoate moiety is particularly noteworthy because it can be easily modified to introduce additional functional groups, thereby tailoring the properties of the resulting compounds for specific applications. For instance, researchers have explored its potential as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents targeting inflammatory pathways.

One of the most compelling aspects of Ethyl 5-chloromethyl-2-cyano-3-methoxybenzoate is its role in the development of bioactive molecules with enhanced pharmacological properties. The chloromethyl group, in particular, serves as a versatile handle for further functionalization, allowing for the creation of compounds with improved binding affinity and selectivity. This has led to several studies investigating its use in the synthesis of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases.

The cyano group in the molecule also contributes to its reactivity and utility in synthetic chemistry. It can undergo reduction to form an amine group or participate in condensation reactions to form heterocyclic structures. These transformations are essential for constructing more complex molecular architectures, which are often required for achieving desired biological activities. The methoxy group further enhances the compound's versatility by providing another site for functionalization through etherification or nucleophilic substitution reactions.

Recent advancements in computational chemistry have also highlighted the potential of Ethyl 5-chloromethyl-2-cyano-3-methoxybenzoate as a scaffold for drug discovery. Molecular modeling studies have demonstrated that derivatives of this compound can interact effectively with biological targets such as enzymes and receptors. This has prompted researchers to explore its use in designing novel inhibitors with improved pharmacokinetic profiles. For example, computational studies have shown that modifications to the benzoate core can enhance binding affinity and reduce off-target effects.

The synthetic pathways for producing Ethyl 5-chloromethyl-2-cyano-3-methoxybenzoate have also been optimized to ensure high yields and purity. Traditional methods involve multi-step reactions starting from readily available aromatic precursors. However, recent innovations have focused on greener synthetic routes that minimize waste and improve sustainability. These approaches include catalytic methods and flow chemistry techniques, which offer significant advantages over conventional batch processing.

In conclusion, Ethyl 5-chloromethyl-2-cyano-3-methoxybenzoate (CAS No. 1807221-33-5) is a multifaceted compound with broad applications in pharmaceutical research and drug development. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules with diverse therapeutic potentials. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the synthesis of innovative pharmaceutical agents.